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Compound of Interest

Compound Name: 3-Bromo-5-ethylaniline

CAS No.: 123158-68-9

Cat. No.: B179179

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 3-Bromo-5-ethylaniline, a key intermediate in various synthetic applications. The

document details available data, outlines experimental protocols for property determination,

and presents a logical workflow for its synthesis.

Core Physicochemical Data
The following table summarizes the known and predicted physicochemical properties of 3-
Bromo-5-ethylaniline. It is important to note that experimental data for several key properties

are not readily available in published literature. For comparative purposes, data for the closely

related compound, 3-bromo-5-methylaniline, is included and clearly noted.
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Property Value Data Type Source

Molecular Formula C₈H₁₀BrN - PubChem[1]

Molecular Weight 200.08 g/mol Calculated PubChem[1]

Melting Point 37 °C

Experimental (for 3-

bromo-5-

methylaniline)

ChemicalBook[2]

Boiling Point
150-151 °C (at 15

Torr)

Experimental (for 3-

bromo-5-

methylaniline)

ChemicalBook[2]

Density 1.498 ± 0.06 g/cm³

Predicted (for 3-

bromo-5-

methylaniline)

ChemicalBook[2]

logP 2.7 Predicted (XLogP3) PubChem[1][3]

pKa 3.65 ± 0.10

Predicted (for 3-

bromo-5-

methylaniline)

ChemicalBook[2]

Solubility
Slightly soluble in

water

Qualitative (for 3-

bromo-5-

methylaniline)

ChemicalBook[2]

Experimental Protocols
Detailed methodologies for the experimental determination of key physicochemical properties

are provided below. These are generalized protocols and may require optimization for 3-
Bromo-5-ethylaniline.

Determination of Melting Point
Objective: To determine the temperature at which 3-Bromo-5-ethylaniline transitions from a

solid to a liquid state.

Methodology:
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Sample Preparation: A small amount of finely powdered, dry 3-Bromo-5-ethylaniline is

packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a

calibrated thermometer.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to

ensure thermal equilibrium.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire solid phase has liquefied (completion of melting) are

recorded. This range is reported as the melting point.

Purity Check: A sharp melting point range (typically < 1 °C) is indicative of a pure compound.

Determination of Boiling Point
Objective: To determine the temperature at which the vapor pressure of liquid 3-Bromo-5-
ethylaniline equals the atmospheric pressure.

Methodology:

Apparatus Setup: A small quantity of 3-Bromo-5-ethylaniline is placed in a Thiele tube or a

similar heating bath containing a high-boiling point liquid (e.g., mineral oil).

Sample and Capillary Tube: A small, inverted capillary tube (sealed at one end) is placed

inside the test tube containing the sample.

Heating: The apparatus is heated gently. As the temperature rises, the air trapped in the

capillary tube will expand and exit as a slow stream of bubbles.

Observation: The heating is continued until a continuous and rapid stream of bubbles

emerges from the capillary tube. The heat source is then removed.

Boiling Point Determination: The liquid is allowed to cool. The temperature at which the

stream of bubbles ceases and the liquid begins to enter the capillary tube is recorded as the

boiling point.
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Determination of Solubility
Objective: To qualitatively or quantitatively determine the solubility of 3-Bromo-5-ethylaniline
in various solvents.

Methodology (Qualitative):

Sample and Solvent: A small, measured amount of 3-Bromo-5-ethylaniline (e.g., 10 mg) is

added to a test tube containing a specific volume of the solvent of interest (e.g., 1 mL of

water, ethanol, etc.).

Mixing: The mixture is agitated vigorously (e.g., using a vortex mixer) for a set period.

Observation: The solution is visually inspected for the presence of undissolved solid. The

substance is classified as soluble, partially soluble, or insoluble based on this observation.

Methodology (Quantitative - Shake-Flask Method):

Saturation: An excess amount of 3-Bromo-5-ethylaniline is added to a flask containing a

known volume of the solvent.

Equilibration: The flask is sealed and agitated at a constant temperature for an extended

period (e.g., 24-48 hours) to ensure equilibrium is reached.

Separation: The undissolved solid is separated from the solution by centrifugation and/or

filtration.

Analysis: The concentration of 3-Bromo-5-ethylaniline in the clear, saturated solution is

determined using a suitable analytical technique, such as UV-Vis spectroscopy or High-

Performance Liquid Chromatography (HPLC).

Logical Workflow: Synthesis of 3-Bromo-5-
ethylaniline
A plausible synthetic route for 3-Bromo-5-ethylaniline involves the direct bromination of 3-

ethylaniline. The amino group of the aniline is a strong activating group, directing the

electrophilic substitution to the ortho and para positions. As both ortho positions are sterically
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unhindered and the para position is occupied by the ethyl group, the bromination is expected to

occur at the positions ortho to the amino group, one of which is also meta to the ethyl group.

3-Ethylaniline

Bromination

3-Bromo-5-ethylaniline

Br2 / Solvent

Click to download full resolution via product page

Caption: Plausible synthesis of 3-Bromo-5-ethylaniline via bromination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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